Cas no 2138204-06-3 (3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl)-
• CAS No: 2138204-06-3
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• CID: 5280321
• Update Time: 2025-06-08

3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl)-

• Inchi： 1S/C10H11F3N2O/c1-3-15(2)9-7(6-16)4-5-8(14-9)10(11,12)13/h4-6H,3H2,1-2H3
• InChI Key： MACKWXCETKXLKS-UHFFFAOYSA-N
• SMILES： C1(N(CC)C)=NC(C(F)(F)F)=CC=C1C=O

Additional information on 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl)-

Introduction to 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl) (CAS No. 2138204-06-3)

3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl) (CAS No. 2138204-06-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of a pyridine ring, an ethylmethylamino group, and a trifluoromethyl substituent, offers a broad range of applications in the development of novel therapeutic agents.

The chemical structure of 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl) is particularly noteworthy for its potential to modulate various biological targets. The pyridine ring provides a rigid and planar framework that can interact with specific protein binding sites, while the ethylmethylamino group introduces a basic functionality that can participate in hydrogen bonding and electrostatic interactions. The trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, further enhances the compound's pharmacological profile.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The presence of the trifluoromethyl group in 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl) makes it an attractive candidate for the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the context of medicinal chemistry, 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl) has been explored as a building block for the synthesis of more complex molecules. Its reactivity as an aldehyde allows for the formation of various derivatives through condensation reactions with amines, hydrazines, and other nucleophiles. This versatility makes it a valuable intermediate in the synthesis of potential drug candidates.

Clinical research has also shown promising results with compounds derived from 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl). For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives that exhibited potent antitumor activity against various cancer cell lines. These findings suggest that further optimization and clinical development of these compounds could lead to new therapeutic options for cancer patients.

Beyond oncology, 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl) has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and modulate key enzymes involved in neurodegeneration makes it an attractive target for drug development in this area.

The safety profile of 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl) is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 3-Pyridinecarboxaldehyde, 2-(ethylmethylamino)-6-(trifluoromethyl) (CAS No. 2138204-06-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it a valuable starting point for the development of novel therapeutic agents targeting a wide range of diseases. As research in this area continues to advance, it is likely that we will see more applications and breakthroughs involving this versatile compound.